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Compound of Interest

Compound Name: 1-Chloro-2,2-difluoropropane

CAS No.: 420-99-5

Cat. No.: B122421

Get Quote

An In-Depth Guide to the Proper Disposal of 1-Chloro-2,2-difluoropropane (HCFC-262ca)

Authored by a Senior Application Scientist
For the modern researcher, scientist, or drug development professional, excellence in the

laboratory extends beyond groundbreaking discoveries to encompass a rigorous commitment

to safety and environmental stewardship. The proper management of chemical waste is a

critical, non-negotiable component of this commitment. This guide provides essential, step-by-

step procedures for the safe disposal of 1-Chloro-2,2-difluoropropane (CAS No. 420-99-5), a

compound recognized for its utility as well as its inherent hazards.

The procedural framework outlined below is designed to ensure regulatory compliance, protect

personnel, and minimize environmental impact. It is grounded in established safety protocols

and federal regulations, providing a self-validating system for your laboratory's waste

management program.

Hazard Profile and Risk Assessment: Why Proper
Disposal is Critical
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1-Chloro-2,2-difluoropropane, also known as HCFC-262ca, is a halogenated hydrocarbon.[1]

[2] Its chemical properties necessitate careful handling and disposal due to a multi-faceted risk

profile that includes physical, health, and significant environmental hazards.

Key Hazards Associated with 1-Chloro-2,2-difluoropropane:

Hazard Class GHS Classification Description of Risk Source

Physical Hazard
Flammable Liquids,

Category 2

Highly flammable

liquid and vapor.

Vapors can form

explosive mixtures

with air.

[3]

Health Hazard

Skin

Corrosion/Irritation,

Category 2

Causes skin irritation

upon contact.
[3]

Health Hazard

Serious Eye

Damage/Eye Irritation,

Category 2A

Causes serious eye

irritation.
[3]

Health Hazard

Specific Target Organ

Toxicity – Single

Exposure, Category 3

May cause respiratory

irritation.
[3]

Environmental Hazard

Hazardous to the

Ozone Layer,

Category 1

Harms public health

and the environment

by destroying ozone in

the upper

atmosphere.

[3]

This data is synthesized from the Safety Data Sheet for the closely related isomer, 1-Chloro-

1,1-difluoropropane, and reflects the expected hazard profile for halogenated hydrocarbons of

this nature.

The causality behind these classifications is rooted in the molecule's structure. The presence of

chlorine and fluorine atoms on a short carbon chain contributes to its volatility and its ability to

interact with biological tissues, causing irritation. Critically, its stability allows it to persist in the
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atmosphere, where it can be broken down by UV radiation, releasing chlorine radicals that

catalytically destroy ozone molecules. This environmental impact is a primary driver for its

regulation under the Clean Air Act.[2]

Regulatory Framework: Understanding Your Legal
Obligations
The disposal of 1-Chloro-2,2-difluoropropane is governed by the U.S. Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). As a

spent halogenated solvent, it is classified as a "listed" hazardous waste, meaning it must be

managed under specific protocols from the point of generation to final disposal ("cradle to

grave").[4][5]

The primary EPA hazardous waste codes applicable to this substance are from the "F-list,"

which designates wastes from non-specific sources.[6][7][8]

F001: This code applies to spent halogenated solvents used in degreasing operations,

including chlorinated fluorocarbons.[9][10]

F002: This code applies to other spent halogenated solvents used for purposes other than

degreasing.[8][9]

The distinction is critical: the process in which the solvent was used dictates the waste code.

Mischaracterizing the waste can lead to significant regulatory penalties.

Pre-Disposal Protocol: Segregation and
Containment
Proper disposal begins long before the waste hauler arrives. A self-validating system of waste

management relies on rigorous segregation at the source.

Step 1: Designate a Halogenated Waste Stream In your laboratory's satellite accumulation

area, establish a clearly marked waste container specifically for "Halogenated Organic

Solvents." This is the most crucial step.
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Causality: Mixing halogenated wastes with non-halogenated wastes (like acetone or

methanol) is a costly mistake.[5] The entire mixture must then be treated as the more

hazardous (and more expensive to dispose of) halogenated waste. Furthermore, inadvertent

mixing of incompatible chemicals can lead to dangerous reactions.

Step 2: Select an Appropriate Waste Container Use a container made of a material compatible

with 1-Chloro-2,2-difluoropropane, such as a glass bottle or a chemically-resistant high-

density polyethylene (HDPE) carboy. The container must have a screw-top cap to prevent the

escape of flammable vapors.[5]

Step 3: Initial Labeling As soon as the first drop of waste enters the container, it must be

labeled. The label must include:

The words "Hazardous Waste"

The full chemical name: "Waste 1-Chloro-2,2-difluoropropane" and any other components

in the mixture.

The specific hazards (e.g., "Flammable," "Irritant").

The date on which accumulation began.

Step-by-Step Disposal Procedure
This section provides the core operational plan for compliant disposal.

Workflow: From Waste Generation to Final Disposal
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In the Laboratory

Waste Management & Disposal

Step 1: Generate Waste
(1-Chloro-2,2-difluoropropane)

Step 2: Characterize Use

Step 3: Segregate into
'Halogenated Waste' Container

 All Uses

Step 5: Assign EPA Code

Step 4: Label Container
(Name, Hazards, Date)

Step 6: Store in Satellite
Accumulation Area

Assign F001 Code
(Degreasing Use)

 Used for Degreasing? YES

Assign F002 Code
(Other Solvent Use)

 Used for Degreasing? NO

Step 7: Arrange Pickup by
Licensed Waste Hauler

Step 8: Manifest & Transport to
TSDF for Incineration

Click to download full resolution via product page

Caption: Waste Disposal Workflow for 1-Chloro-2,2-difluoropropane.
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Detailed Protocol:

Characterize the Waste Stream: At the point of generation, determine the exact use of the 1-
Chloro-2,2-difluoropropane. Was it used as a degreaser to clean parts or equipment? Or

was it used as a solvent in a chemical reaction, for extraction, or another non-degreasing

application? This determination is the responsibility of the generating researcher.[4]

Assign the Correct EPA Waste Code:

If the solvent was used for any degreasing purpose, it must be classified as F001.[10]

If used for any other solvent purpose, it is classified as F002.[8] This information must be

clearly communicated to your institution's Environmental Health & Safety (EHS) office.

Container Management:

Keep the waste container tightly closed at all times, except when adding waste. This is

critical to prevent the release of flammable and ozone-depleting vapors.[3]

Ensure the container is stored in a secondary containment bin to mitigate leaks or spills.

Do not overfill the container. Leave at least 10% of headspace to allow for vapor

expansion.

Accumulation and Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation and under the control of the operator.

Ensure the storage area is well-ventilated, cool, and away from ignition sources like heat,

sparks, or open flames.[3][11]

Arrange for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup.
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You are legally responsible for ensuring the transporter is permitted to handle hazardous

waste.[5]

Final Disposal Method: The recommended treatment for 1-Chloro-2,2-difluoropropane is

high-temperature incineration in an authorized facility equipped with an afterburner and a

flue gas scrubber.[3][11] This ensures the complete destruction of the compound and

neutralizes harmful byproducts like hydrogen chloride and hydrogen fluoride.

Spill Management and Emergency Procedures
In the event of a spill, immediate and correct action is paramount to ensure safety.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated to disperse the flammable vapors. Eliminate all ignition

sources.[3]

Don Personal Protective Equipment (PPE): At a minimum, this includes:

Chemical-resistant gloves (e.g., nitrile).

Chemical splash goggles or a face shield.

A lab coat.

For large spills, respiratory protection may be necessary.[11]

Contain the Spill: For small spills, absorb the material with a dry chemical absorbent, such as

vermiculite or sand.

Collect and Dispose: Carefully sweep or shovel the absorbent material into a designated,

sealable container. Label this container as "Hazardous Waste - Debris contaminated with 1-
Chloro-2,2-difluoropropane" and manage it according to the procedures outlined above.

Decontaminate: Clean the spill area thoroughly with soap and water.

By adhering to this comprehensive guide, laboratory professionals can manage 1-Chloro-2,2-
difluoropropane waste with confidence, ensuring the safety of their colleagues, achieving

regulatory compliance, and upholding their responsibility to protect the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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